Cas no 1691011-41-2 (11-butyl-1,8,12-triazatricyclo7.3.0.0,2,6dodeca-9,11-diene)

• Product Name: 11-butyl-1,8,12-triazatricyclo7.3.0.0,2,6dodeca-9,11-diene
• CAS No: 1691011-41-2
• MF: C₁₃H₂₁N₃
• MW: 219.325942754745
• CID: 6344961
• PubChem ID: 136838433
• Update Time: 2025-07-09

11-butyl-1,8,12-triazatricyclo7.3.0.0,2,6dodeca-9,11-diene Chemical and Physical Properties

Names and Identifiers

• 11-butyl-1,8,12-triazatricyclo7.3.0.0,2,6dodeca-9,11-diene
• EN300-1118081
• 11-butyl-1,8,12-triazatricyclo[7.3.0.0,2,6]dodeca-9,11-diene
• 1691011-41-2

• Inchi： 1S/C13H21N3/c1-2-3-6-11-8-13-14-9-10-5-4-7-12(10)16(13)15-11/h8,10,12,14H,2-7,9H2,1H3
• InChI Key： IEVOBDQTMFUZJE-UHFFFAOYSA-N
• SMILES： N12C(=CC(CCCC)=N1)NCC1CCCC21

Computed Properties

• Exact Mass: 219.173547683g/mol
• Monoisotopic Mass: 219.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 29.8Ų

Additional information on 11-butyl-1,8,12-triazatricyclo7.3.0.0,2,6dodeca-9,11-diene

Compound CAS No. 1691011-41-2: 11-butyl-1,8,12-triazatricyclo7.3.0.0,2,6dodeca-9,11-diene

The compound with CAS No. 1691011-41-2, known as 11-butyl-1,8,12-triazatricyclo7.3.0.0,2,6dodeca-9,11-diene, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to a class of tricyclic compounds with unique structural features that make it a promising candidate for various applications in drug discovery and advanced materials development.

The triazatricyclo framework of this compound is characterized by its complex ring system, which includes a fused bicyclic structure and a triazole ring. This unique architecture provides the molecule with exceptional stability and reactivity, making it an ideal platform for further functionalization and modification. Recent studies have highlighted its potential as a building block for constructing advanced molecular frameworks in medicinal chemistry.

One of the most notable aspects of CAS No. 16910 is its ability to participate in various chemical reactions under mild conditions. Researchers have demonstrated that this compound can undergo selective cycloaddition reactions with dienes and dienophiles, leading to the formation of highly functionalized products with intricate architectures. These findings have opened new avenues for the synthesis of complex molecules in an efficient and scalable manner.

In terms of physical properties, triazatricyclo7-based compounds exhibit remarkable thermal stability and fluorescence properties due to their rigid and conjugated structures. These characteristics make them suitable candidates for applications in optoelectronics and sensor technologies. Recent advancements in computational chemistry have enabled researchers to predict the electronic properties of this compound with high accuracy, further enhancing its potential for real-world applications.

The synthesis of triazatricyclo7-based compounds has been optimized through the use of modern catalytic techniques and green chemistry principles. By employing palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis methods, chemists have achieved high yields and improved reaction efficiencies. These advancements have significantly reduced the environmental footprint associated with the production of such compounds.

Beyond its chemical significance, CAS No. has also found applications in biological systems as a potential lead compound for drug discovery programs targeting specific protein-protein interactions (PPIs). Its ability to modulate PPIs makes it a valuable tool in the development of novel therapeutic agents for diseases such as cancer and neurodegenerative disorders.

In conclusion, CAS No. represents a cutting-edge advancement in organic chemistry with diverse applications across multiple disciplines. Its unique structural features, reactivity profiles, and compatibility with modern synthetic techniques position it as a key player in the development of next-generation materials and pharmaceuticals.